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Compound of Interest

Compound Name: C.l. Vat blue 22

Cat. No.: B1606642

A Comparative Guide to the Photostability of C.I.
Vat Blue 22

Audience: Researchers, scientists, and drug development professionals.

This guide provides an objective comparison of the photostability of C.I. Vat Blue 22 against
established industry standards. The information is supported by experimental data and
standardized testing protocols to assist in the evaluation of this dye for applications requiring
high lightfastness. Vat dyes are renowned for their excellent fastness properties, making them
a suitable choice for textiles and other materials demanding long-term color stability upon
exposure to light.[1][2]

Introduction to C.l. Vat Blue 22

C.l. Vat Blue 22 (C.1. 59820) is a violanthrone-based vat dye.[3] Vat dyes, in their pigment
form, are insoluble in water. The dyeing process involves a reduction step (vatting) in an
alkaline medium to form a water-soluble "leuco” compound, which has an affinity for cellulosic
fibers.[4] After dyeing, the original insoluble pigment is regenerated within the fiber through
oxidation, leading to superior fastness properties.[4] C.l. Vat Blue 22 is specifically used for
dyeing cotton and silk fabrics to achieve a red-light navy blue shade and can be utilized in
direct, resist, and discharge printing methods.[3][5]
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Benchmarking Photostability: Standards and
Protocols

The photostability, or lightfastness, of a dye is its ability to resist fading upon exposure to light.
[6] This property is quantitatively measured against standardized benchmarks, primarily the
Blue Wool Scale, according to internationally recognized testing methods such as ISO 105-B02
and AATCC Test Method 16.[7][8]

e Blue Wool Scale: This is the industry-standard reference material for lightfastness testing. It
consists of eight strips of wool dyed with blue dyes of progressively higher lightfastness,
rated from 1 (very poor) to 8 (outstanding).[9][10] During a test, the sample is exposed to
light alongside these standards, and its fading is compared to that of the blue wool strips. A
rating is assigned based on which blue wool strip shows a similar degree of fading.[11]

o Grey Scale for Color Change: This scale is used to visually assess the change in color of a
specimen after exposure. It consists of pairs of grey swatches, one constant and the other
fading, corresponding to ratings from 5 (no change) to 1 (severe change).[9][12]

Experimental Protocol: ISO 105-B02

The most common and globally recognized standard for determining the colorfastness to
artificial light is ISO 105-B02.[7]

1. Objective: To determine the resistance of the color of textiles to the action of an artificial light
source that is representative of natural daylight (D65).[13]

2. Apparatus:

Light Source: A xenon arc lamp, filtered to simulate the spectral distribution of daylight
through window glass.[9][13]

Exposure Chamber: A controlled environment for temperature and humidity.

Reference Materials: ISO Blue Wool references (1-8) and a Grey Scale for assessing color
change (ISO 105-A02).[11][12]

Specimen Holders: To mount the test specimen and blue wool references.

3. Procedure:
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o Sample Preparation: A specimen of the material dyed with C.I. Vat Blue 22 is mounted on a
card, with a portion of it covered to serve as an unexposed original for comparison.

o Exposure: The mounted specimen is placed in the exposure chamber alongside a set of the
Blue Wool standards (e.g., standards 5, 6, and 7 for a high-fastness dye).

e Irradiation: The samples are exposed to the xenon arc lamp under specified conditions of
irradiance (e.g., 42 W/m?), temperature, and humidity.[13]

o Evaluation: The test specimen is periodically inspected. The test ends when the contrast
between the exposed and unexposed parts of the specimen is equal to a specific rating on
the Grey Scale (e.g., grade 4). The lightfastness rating is then determined by identifying
which Blue Wool reference shows a similar degree of fading.[7]

4. Reporting: The report includes the test method used, the apparatus, the exposure
conditions, and the numerical lightfastness rating obtained for the specimen.

Data Presentation: C.l. Vat Blue 22 vs. Standards

The photostability of C.I. Vat Blue 22 has been quantitatively evaluated using the ISO 105-B02
standard method, with results benchmarked against the Blue Wool Scale.

Lightfastness Rating (ISO

Material Description of Performance
105-B02)

C.l. Vat Blue 22 6-7 Very Good to Excellent[3][5]

Blue Wool Standard 1 1 Very Poor

Blue Wool Standard 2 2 Poor

Blue Wool Standard 3 3 Fair

Blue Wool Standard 4 4 Moderate

Blue Wool Standard 5 5 Good

Blue Wool Standard 6 6 Very Good

Blue Wool Standard 7 7 Excellent

Blue Wool Standard 8 8 Outstanding
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Table 1: Comparative lightfastness rating of C.I. Vat Blue 22 against the Blue Wool Scale
standard. Ratings are based on a scale of 1 to 8, where 8 represents the highest fastness.[10]

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for conducting a photostability test
according to the ISO 105-B02 standard.
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Caption: Experimental workflow for photostability testing via ISO 105-B02.
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Conclusion

C.l. Vat Blue 22 demonstrates high photostability, with a lightfastness rating of 6-7 on the
standard Blue Wool Scale.[3][5] This "Very Good" to "Excellent" performance confirms its
suitability for applications where resistance to color fading from light exposure is a critical
requirement. The standardized protocols outlined in ISO 105-B02 provide a reliable and
reproducible method for benchmarking this performance, ensuring that materials dyed with C.I.
Vat Blue 22 meet stringent quality and durability standards. For researchers and scientists, this
high level of photostability makes it a dependable colorant for use in materials requiring long-
term aesthetic and functional integrity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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